Cas no 1700-37-4 (3-(benzyloxy)benzaldehyde)

• Product Name: 3-(benzyloxy)benzaldehyde
• CAS No: 1700-37-4
• MF: C₁₄H₁₂O₂
• MW: 212.243884086609
• MDL: MFCD00003367
• CID: 41832
• PubChem ID: 74342
• Update Time: 2025-05-21

3-(benzyloxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Benzyloxybenzaldehyde
• 3-(Benzyloxy)benzaldehyde
• 3-phenylmethoxybenzaldehyde
• Benzaldehyde,m-(benzyloxy)- (6CI,7CI,8CI)
• 3-(Phenylmethoxy)benzaldehyde
• 3-[(Phenylmethyl)oxy]benzaldehyde
• NSC 17152
• m-Benzyloxybenzaldehyde
• ASISCHEM N42207
• 3-Benzyloxybenzaldeh
• Benzaldehyde, m-(benzyloxy)-
• Benzaldehyde, 3-(phenylmethoxy)-
• AKOS BBS-00003155
• 3-Benzyloxybenzaldehyde98%
• 3-Benzyloxybenzaldehyde 98%
• 3-Benzyloxy-benzaldehyde
• K1S6OB2GNN
• JAICGBJIBWDEIZ-UHFFFAOYSA-N
• NSC17152
• MP Benzaldehyde resin
• PubChem13128
• Benzyl 3-formylphenyl ether
• 3-(Benzyl-Oxy)B
• UNII-K1S6OB2GNN
• AB00324
• EN300-15523
• NSC-17152
• FT-0615102
• AM10785
• DTXSID30168783
• AKOS000120403
• BP-12092
• F1997-0011
• BB 0217901
• SCHEMBL314161
• B2400
• 3-Benzyloxybenzaldehyde, 98%
• CS-W015008
• NS00025578
• EINECS 216-932-8
• Z26383730
• 3-(benzyloxy)benzaldehyde pound>>m-Benzyloxybenzaldehyde pound>>Benzaldehyde, 3-(phenylmethoxy)-
• CHEMBL300575
• SY007532
• MFCD00003367
• AB6262
• J-511764
• 1700-37-4
• STR06307
• BCP21831
• DTXCID5091274
• ALBB-019729
• DB-028370
• BBL023099
• STK200417
• 3-(benzyloxy)benzaldehyde

• MDL： MFCD00003367
• Inchi： 1S/C14H12O2/c15-10-13-7-4-8-14(9-13)16-11-12-5-2-1-3-6-12/h1-10H,11H2
• InChI Key： JAICGBJIBWDEIZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=O)C=1)CC1C=CC=CC=1
• BRN： 1956589

Computed Properties

• Exact Mass: 212.08400
• Monoisotopic Mass: 212.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Solids
• Density: 1.1035 (rough estimate)
• Melting Point: 57°C(lit.)
• Boiling Point: 180°C 0,08mm
• Flash Point: 180°C/0.08mm
• Refractive Index: 1.6000 (estimate)
• Water Partition Coefficient: Soluble in water 38.87 mg/L @ 25°C.
• PSA: 26.30000
• LogP: 3.07810
• Solubility: Not determined
• Sensitiveness: Air Sensitive

3-(benzyloxy)benzaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 3-(benzyloxy)benzaldehyde

3-(Benzyloxy)Benzaldehyde: A Comprehensive Overview

3-(Benzyloxy)benzaldehyde, also known by its CAS number 1700-37-4, is a versatile aromatic compound with significant applications in organic synthesis and material science. This compound, characterized by its benzaldehyde moiety and benzyloxy substituent, has garnered attention in recent years due to its unique chemical properties and potential in various industrial and research domains.

The molecular structure of 3-(benzyloxy)benzaldehyde comprises a benzene ring substituted with a benzyloxy group at the meta position relative to the aldehyde functional group. This arrangement imparts the compound with distinct electronic and steric properties, making it a valuable building block in organic chemistry. The aldehyde group is highly reactive, facilitating various condensation reactions such as the Perkin reaction and the aldol condensation, which are pivotal in synthesizing complex aromatic compounds.

Recent studies have explored the use of 3-(benzyloxy)benzaldehyde in the development of advanced materials, particularly in the synthesis of polyaromatic hydrocarbons (PAHs). These materials exhibit exceptional thermal stability and electrical conductivity, making them suitable for applications in high-performance electronics and optoelectronic devices. Researchers at leading institutions have demonstrated that the incorporation of 3-(benzyloxy)benzaldehyde into PAH frameworks enhances their photovoltaic efficiency, a finding that has significant implications for renewable energy technologies.

In addition to its role in materials science, 3-(benzyloxy)benzaldehyde has found applications in pharmaceutical research. Its ability to participate in nucleophilic addition reactions has made it a valuable intermediate in the synthesis of bioactive molecules. For instance, studies published in reputable journals have highlighted its utility in constructing complex heterocyclic compounds, which are often precursors to drug candidates with potential therapeutic applications.

The synthesis of 3-(benzyloxy)benzaldehyde typically involves multi-step organic reactions, including Friedel-Crafts acylation followed by oxidation or direct alkylation strategies. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These improvements have further cemented the compound's position as a key intermediate in modern organic chemistry.

Beyond its chemical applications, 3-(benzyloxy)benzaldehyde has also been investigated for its potential in green chemistry initiatives. Its use as a precursor for biodegradable polymers and sustainable materials aligns with global efforts to reduce environmental impact. Researchers are exploring ways to integrate this compound into eco-friendly product lines without compromising on performance or functionality.

In conclusion, 3-(benzyloxy)benzaldehyde, with its CAS number 1700-37-4, stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across materials science, pharmaceuticals, and sustainable chemistry underscore its importance as a versatile building block. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in shaping future technological advancements.